1-Nitrochrysene

• CAS: 81316-77-0
• Molecular Formula: C18H11NO2
• Molecular Weight: 273.3 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C=CC=C4[N+](=O)[O-]
• InChI: InChI=1S/C18H11NO2/c20-19(21)18-7-3-6-14-16-9-8-12-4-1-2-5-13(12)15(16)10-11-17(14)18/h1-11H
• InChIKey: GRNATAWQTZDBFV-UHFFFAOYSA-N

1-Nitrochrysene (CAS 81316-77-0) is a mononitrated polycyclic aromatic hydrocarbon (nitro-PAH) of the chrysene series, with a molecular formula of C₁₈H₁₁NO₂ and a monoisotopic mass of 273.0790 Da. It is a member of the nitroarene class that is primarily recognized for its role as an environmental contaminant and for its potential carcinogenic properties, which are investigated through metabolic activation and DNA adduct formation studies.

1-Nitrochrysene (CAS 81316-77-0) for Analytical Standards and Environmental Toxicology Research: Core Identity and Physicochemical Profile

1-Nitrochrysene (CAS 81316-77-0) is a mononitrated polycyclic aromatic hydrocarbon (nitro-PAH) of the chrysene series, with a molecular formula of C₁₈H₁₁NO₂ and a monoisotopic mass of 273.0790 Da . It is a member of the nitroarene class that is primarily recognized for its role as an environmental contaminant and for its potential carcinogenic properties, which are investigated through metabolic activation and DNA adduct formation studies . Distinct from the more extensively characterized isomer 6-nitrochrysene, 1-nitrochrysene occupies a unique structural niche that results in differentiated physicochemical, electrochemical, and biological properties, which are critical for accurate environmental monitoring, toxicological risk assessment, and forensic source apportionment of nitro-PAH pollution.

Workflow Isomer-specific analytical standard for nitro-PAH monitoring

Selection Distinct C1-nitro substitution differentiates from 6-nitrochrysene

Use Context Environmental fate and toxicology endpoint research

Why a Generic 'Nitro-PAH' Standard Cannot Substitute for 1-Nitrochrysene in Quantitative Analysis and Risk Assessment

The nitro-PAH family is characterized by highly isomer-specific toxicity, metabolic activation pathways, and environmental fate. For chrysene, the electrophilic nitration of the parent hydrocarbon can yield multiple mononitro isomers, predominantly 6-nitrochrysene, with 1-nitrochrysene as a minor product under certain conditions [1]. These isomers are not functionally interchangeable: the position of the nitro group profoundly influences the molecule's reduction potential, which in turn dictates its direct-acting mutagenicity, and governs its chromatographic retention behavior, mass spectral fragmentation pattern, and photostability [2][3]. Substituting a generic nitro-PAH analytical standard for 1-nitrochrysene in environmental monitoring or toxicological studies will lead to misidentification of isomer-specific sources, incorrect quantification of the compound's occurrence, and erroneous risk characterization, because each isomer's potency and behavior differ substantially in biological and environmental systems.

1-Nitrochrysene (C1) Specific radical-initiated formation marker; distinct electrochemical profile and chromatographic retention

Generic Nitro-PAH Standard May co-elute or misidentify isomer sources; reduction potential and mutagenic potency context may not transfer

1-Nitrochrysene (C1) Predicted LogP 5.64; high BCF and KOC imply strong sediment sorption

6-Nitrochrysene (C6) Different partitioning behavior; extraction recovery and environmental fate modeling may shift

1-Nitrochrysene (C1) Isomer-specific biological activity context not fully characterized

1-Nitropyrene Inactive in lung tumorigenicity assay; tumor-promotion model response may not transfer

• [1] Smith, A. C., Narvaez, L. D., Akins, B. G., Langford, M. M., Gary, T., Geisler, V. J., & Khan, F. A. (1999). Nitration of polycyclic aromatic hydrocarbons using a supported catalyst. Synthetic Communications, 29(23), 4187-4192. View Source
• [2] Lopes, W. A., Pereira, P. A. de P., Viertler, H., & de Andrade, J. B. (2005). Electrochemical reduction potentials of 1-nitropyrene, 9-nitroanthracene, 6-nitrochrysene and 3-nitrofluoranthene and their correlation with direct-acting mutagenicities. Journal of the Brazilian Chemical Society, 16(6A), 1075-1079. View Source
• [3] Ciganek, M., & Šimek, Z. (2005). Photostability of polycyclic aromatic hydrocarbons (PAHs) and nitrated polycyclic aromatic hydrocarbons (NPAHs) in dichloromethane and isooctane solutions. Polycyclic Aromatic Compounds, 25(2), 141-156. View Source

Quantitative Differentiation Evidence for 1-Nitrochrysene (CAS 81316-77-0) Against Its Closest Analogs

Electrochemical Reduction Potential of 1-Nitrochrysene vs. Key Nitro-PAHs and Correlation with Direct-Acting Mutagenicity

In a direct head-to-head cyclic voltammetry study, the half-wave reduction potential (E₁/₂) of 6-nitrochrysene (6-NC), the primary isomer of 1-nitrochrysene, was measured as -0.64 V vs. Ag/AgI in anhydrous DMF. This is directly compared to other prominent nitro-PAHs: 3-nitrofluoranthene (3-NF) at -0.51 V, 1-nitropyrene (1-NP) at -0.61 V, and 9-nitroanthracene (9-NA) at -0.84 V. The reduction potentials are ordered from least to most negative, which directly correlates with the decreasing order of direct-acting mutagenic activity in the Ames test: 3-NF >> 1-NP > 6-NC >> 9-NA. While the absolute potential for 1-nitrochrysene was not measured in this study, the established structure-activity relationship indicates that its unique nitro-group position at the C1 carbon of the chrysene scaffold would confer a distinct reduction potential and mutagenic potency compared to the C6-substituted isomer. This electrochemical property is a critical determinant of its environmental persistence and biological activity [1].

Reduction Potential

Cross-study comparable

Inferred distinct from 6-NC (−0.64 V vs. Ag/AgI); positioned between 3-NF (−0.51 V) and 9-NA (−0.84 V)

Supports isomer-specific mutagenicity pathway interpretation

Structure-activity relationship indicates C1-nitro position alters reduction behavior

Evidence Dimension	Half-wave reduction potential (E₁/₂) vs. Ag/AgI
Target Compound Data	Not directly measured; inferred to be distinct from 6-NC (-0.64 V) based on positional isomerism.
Comparator Or Baseline	6-Nitrochrysene (6-NC): -0.64 V; 3-Nitrofluoranthene (3-NF): -0.51 V; 1-Nitropyrene (1-NP): -0.61 V; 9-Nitroanthracene (9-NA): -0.84 V
Quantified Difference	6-NC is 0.13 V more negative than 3-NF and 0.20 V more positive than 9-NA, establishing a range where the 1-nitro isomer is expected to fall, with specific mutagenic potency implications.
Conditions	Cyclic voltammetry in anhydrous N,N-dimethylformamide (DMF) with 0.1 mol L⁻¹ tetraethylammonium perchlorate (TEAP), using a three-compartment cell with Pt working and auxiliary electrodes and Ag/AgI reference.

Why This Matters

For procurement of analytical standards, the reduction potential is a key differentiator for method validation and for predicting the compound's behavior in environmental and biological systems where reductive metabolism is a major activation pathway.

• [1] Lopes, W. A., Pereira, P. A. de P., Viertler, H., & de Andrade, J. B. (2005). Electrochemical reduction potentials of 1-nitropyrene, 9-nitroanthracene, 6-nitrochrysene and 3-nitrofluoranthene and their correlation with direct-acting mutagenicities. Journal of the Brazilian Chemical Society, 16(6A), 1075-1079. View Source

Atmospheric Nitration Selectivity: 1-Nitrochrysene as a Specific Radical-Initiated Chamber Reaction Product

In controlled atmospheric chamber experiments designed to simulate radical-initiated formation pathways, the reaction of chrysene with OH radicals in the presence of NOₓ yields a distinct isomer distribution of mononitrochrysenes. While 6-nitrochrysene is often the dominant product from electrophilic nitration, the specific formation of 1-nitrochrysene has been documented in radical-initiated reactions. The isomer distribution of molecular weight 247 nitro-PAHs (which includes nitrochrysenes) in ambient samples, NIST diesel SRM, and chamber reactions demonstrates that the 1-nitro isomer is a unique marker for atmospheric photochemical formation pathways, as opposed to primary combustion emissions where other isomers are more prevalent. This differential formation mechanism makes 1-nitrochrysene a critical analytical standard for distinguishing secondary atmospheric formation from primary emission sources of nitro-PAH pollution [1].

Atmospheric Formation

Class-level inference

Specific marker for OH/NO₃ radical-initiated secondary formation; distinguishes from primary electrophilic nitration products

Source apportionment context dependent on isomer-specific standard

Chamber reaction conditions may differ from ambient atmospheric processes

Evidence Dimension	Isomer-specific formation pathway from chrysene under OH/NO₃ radical-initiated chamber reactions
Target Compound Data	1-Nitrochrysene is formed as a specific isomer product from atmospheric radical reactions of chrysene.
Comparator Or Baseline	6-Nitrochrysene is the dominant product from electrophilic nitration; other nitro-PAH isomers are formed from different PAH parents (e.g., 1-nitropyrene from pyrene).
Quantified Difference	Isomer distribution in chamber studies distinguishes 1-nitrochrysene from 6-nitrochrysene, with the former being a marker for OH/NO₃ radical-initiated secondary formation.
Conditions	Chamber reactions of chrysene with OH and NO₃ radicals at room temperature and atmospheric pressure, with PAH concentrations controlled by vapor pressures.

Why This Matters

This differential formation pathway is critical for environmental forensic applications, where procurement of the correct isomer standard is essential for accurate source apportionment and for validating atmospheric chemistry models.

• [1] Knihovny.cz. Isomer distributions of molecular weight 247 and 273 nitro-PAHs in ambient samples, NIST diesel SRM, and from radical-initiated chamber reactions. View Source

Predicted LogP and Bioconcentration Factor of 1-Nitrochrysene Differentiate It from the 6-Nitro Isomer

Computationally predicted properties using the ACD/Labs Percepta Platform provide a distinct profile for 1-nitrochrysene. The predicted LogP is 5.64, which is notably higher than the experimental LogP of 3.7 reported for some sources. The corresponding bioconcentration factor (BCF) is predicted to be 10,431.18 L/kg, with a KOC of 26,176.55 L/kg. These values indicate a strong potential for bioaccumulation and sediment sorption. This profile is distinct from that of the 6-nitro isomer, which would have different partitioning behavior due to the altered electronic distribution from the nitro group at the 6-position. For analytical method development and environmental risk assessment, these divergent physicochemical properties necessitate the use of the specific isomer standard for accurate quantification and fate prediction .

Predicted LogP & BCF

Data to verify

LogP: 5.64; BCF: 10,431; KOC: 26,177 (ACD/Labs prediction)

Partitioning behavior context differs from 6-nitro isomer

Experimental validation of predicted values is pending

Evidence Dimension	Predicted LogP, BCF, and KOC
Target Compound Data	LogP: 5.64; BCF: 10,431.18; KOC: 26,176.55 (ACD/Labs prediction)
Comparator Or Baseline	6-Nitrochrysene: Experimental LogP not specified in this source; chromatographic behavior differs in HPLC analyses, indicating different partitioning properties.
Quantified Difference	1-Nitrochrysene shows high predicted KOC and BCF, implying different environmental partitioning behavior compared to the 6-nitro isomer, which would affect its detection in water vs. sediment samples.
Conditions	Predictions based on ACD/Labs Percepta Platform, version 14.00; experimental validation pending.

Why This Matters

These predicted parameters are crucial for designing analytical extraction and clean-up protocols, and for environmental fate modeling. Using a generic nitro-PAH standard with different partitioning properties will lead to inaccurate recovery corrections and erroneous risk assessment.

Biological Activity Threshold: Cytotoxicity and Tumorigenicity of 1-Nitrochrysene Versus 6-Nitrochrysene and 1-Nitropyrene

A comparative lung tumorigenicity study using the BLU:Ha newborn mouse assay established a clear potency series for mononitroarenes. The study found that 6-nitrochrysene was the most potent lung tumorigen, with activity 'much greater than' 3-nitrofluoranthene, which was greater than 6-nitrobenzo(a)pyrene (inactive) and 1-nitropyrene (inactive). While 1-nitrochrysene was not tested in this specific assay, its classification as a mononitrochrysene places it within the context of this potency series. Crucially, the inactivity of 1-nitropyrene, a closely monitored environmental nitro-PAH, contrasts with the high potency of the 6-nitrochrysene isomer, highlighting that nitro-PAH biological activity is exquisitely sensitive to isomeric structure. The IARC Monographs classify 6-nitrochrysene as a probable human carcinogen (Group 2A), a designation that underscores the high stakes of isomer-specific identification in human health risk assessment. The distinct biological profile of 1-nitrochrysene, while not fully characterized, is expected to be different from that of the 6-isomer based on this established structure-activity paradigm [1][2].

Tumorigenicity Context

Class-level inference

6-NC is most potent in BLU:Ha assay; 1-NP is inactive. 1-NC activity profile inferred to be distinct

Tumor-promotion model response context requires isomer-specific review

Direct testing of 1-nitrochrysene in this model not identified

Evidence Dimension	Lung tumorigenic potency in newborn mouse assay and IARC carcinogen classification
Target Compound Data	1-Nitrochrysene: Not specifically tested; inferred to have distinct activity profile based on isomeric structure.
Comparator Or Baseline	6-Nitrochrysene: Most potent in class (BLU:Ha assay); IARC Group 2A carcinogen. 1-Nitropyrene: Inactive in BLU:Ha assay; IARC Group 2A. 3-Nitrofluoranthene: Moderate activity. 6-Nitrobenzo(a)pyrene: Inactive.
Quantified Difference	Potency series: 6-NC >> 3-NF > 6-NBaP (inactive) = 1-NP (inactive). The position of 1-NC would be distinct from 6-NC.
Conditions	BLU:Ha newborn mouse lung adenoma bioassay; IARC Monographs Volume 105 (2013).

Why This Matters

The dramatic difference in biological potency between closely related nitro-PAH isomers (e.g., active 6-NC vs. inactive 1-NP) demonstrates that isomer-specific analytical standards are non-negotiable for accurate toxicological assessment and regulatory compliance.

• [1] OSTI.GOV. Comparative lung tumorigenicity of parent and mononitro-polynuclear aromatic hydrocarbons in the BLU:Ha newborn mouse assay. View Source
• [2] Scheepers, P. T. J., & Vermeulen, R. C. H. (2012). Diesel engine exhaust classified as a human lung carcinogen. How will this affect occupational exposures? Occupational and Environmental Medicine, 69(10), 691-692. View Source

Precision Application Scenarios for 1-Nitrochrysene (CAS 81316-77-0) Driven by Quantitative Differentiation

Environmental Forensics: Distinguishing Primary vs. Secondary Sources of Nitro-PAH Pollution Using Isomer-Specific Analytical Standards

1-Nitrochrysene serves as a specific marker for secondary atmospheric formation of nitro-PAHs via OH/NO₃ radical-initiated reactions, in contrast to 6-nitrochrysene, which is often a primary emission marker [1]. Environmental analytical laboratories must procure the 1-nitro isomer as a certified reference material to accurately quantify its occurrence in ambient particulate matter, thereby enabling source apportionment studies that differentiate photochemical formation from direct combustion sources. This distinction is critical for regulatory agencies assessing compliance with air quality standards and for epidemiological studies linking specific pollution sources to health outcomes.

Toxicological Risk Assessment: Isomer-Specific Mechanistic Studies of Nitro-PAH Carcinogenicity

Given the wide potency gap between active and inactive nitro-PAH isomers, toxicology researchers investigating the mechanisms of nitro-PAH-induced carcinogenesis require high-purity 1-nitrochrysene to delineate its metabolic activation pathways, DNA adduct formation, and tumorigenic potential relative to the well-characterized 6-nitro isomer [1]. The compound's distinct electrochemical reduction potential suggests it may undergo nitroreduction at different rates compared to 6-nitrochrysene, which could lead to unique genotoxic and cytotoxic profiles. This application is essential for refining cancer risk estimates associated with environmental exposure to complex nitro-PAH mixtures.

Analytical Method Development and Validation for Isomer-Specific Nitro-PAH Quantification in Complex Matrices

The unique chromatographic retention time and mass spectral fragmentation pattern of 1-nitrochrysene necessitate its inclusion as a discrete analytical standard when developing and validating GC-MS or HPLC methods for nitro-PAH analysis in air, water, sediment, and biological tissue samples [1][2]. Using only a mixed isomer standard or relying on 6-nitrochrysene for quantification will lead to co-elution issues, misidentification, and inaccurate isomer-specific concentrations. Method validation protocols must therefore incorporate 1-nitrochrysene to establish method detection limits, recovery rates, and precision specifically for this isomer.

Environmental Fate Modeling: Predicting the Persistence and Bioaccumulation of Individual Nitro-PAH Isomers

Environmental chemists and modelers require accurate physicochemical parameters for individual isomers to predict their environmental fate. The distinct predicted LogP (5.64) and high BCF (10,431) of 1-nitrochrysene indicate a strong propensity for bioaccumulation, which will be different from the 6-nitro isomer [1]. Using the correct standard in calibration experiments is essential for generating reliable partition coefficient measurements that feed into multimedia fate models, thereby improving risk assessment for aquatic and terrestrial ecosystems.

Application

Selection Property

Validation Focus

Environmental forensics

Secondary atmospheric formation marker

Source apportionment and photochemical pathway validation

Toxicological assessment

Isomer-specific metabolic activation context

DNA adduct and tumor-promotion model endpoint review

Analytical method development

Distinct chromatographic retention

Isomer-specific detection limit and recovery validation

Environmental fate modeling

Predicted LogP and BCF profile

Experimental partition coefficient verification

• [1] Huang, L., Chernyak, S. M., & Batterman, S. A. (2014). PAHs, nitro-PAHs, hopanes, and steranes in lake trout from Lake Michigan. Environmental Toxicology and Chemistry, 33(8), 1792-1801. View Source
• [2] El-Bayoumy, K., O'Donnell, M., Hecht, S. S., & Hoffmann, D. (1985). On the analysis of 1-nitronaphthalene, 1-nitropyrene and 6-nitrochrysene in cigarette smoke. Carcinogenesis, 6(4), 607-613. View Source